Cas no 1250545-38-0 (methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrrole-2-carboxylate
• CAS No: 1250545-38-0
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6088872
• PubChem ID: 61669083
• Update Time: 2025-06-13

methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrrole-2-carboxylate
• EN300-1106452
• AKOS010934507
• 1250545-38-0

• Inchi： 1S/C9H14N2O3/c1-14-9(13)8-5-7(10)6-11(8)3-2-4-12/h5-6,12H,2-4,10H2,1H3
• InChI Key： AHGMGFHHMIMUBH-UHFFFAOYSA-N
• SMILES： OCCCN1C=C(C=C1C(=O)OC)N

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrrole-2-carboxylate (CAS No. 1250545-38-0)

Methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrrole-2-carboxylate (CAS 1250545-38-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This pyrrole derivative features a methyl ester group at the 2-position and a 3-hydroxypropyl substituent at the 1-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where its scaffold could serve as a building block for novel therapeutics targeting various diseases.

In recent years, the demand for heterocyclic compounds like methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrrole-2-carboxylate has surged, driven by advancements in small-molecule drug development. The compound's amino and hydroxypropyl functional groups offer multiple sites for chemical modifications, enabling the creation of derivatives with tailored biological activities. This adaptability aligns with current trends in precision medicine, where researchers seek compounds that can be fine-tuned for specific therapeutic targets. Additionally, its pyrrole core is structurally similar to motifs found in many FDA-approved drugs, further highlighting its relevance in modern pharmacology.

The synthesis of CAS 1250545-38-0 typically involves multi-step organic reactions, including esterification and N-alkylation processes. Optimizing these synthetic routes is a hot topic in green chemistry, as scientists aim to reduce waste and improve yields. Environmental sustainability is a growing concern among researchers, and innovations in catalytic methods or solvent-free reactions for producing such compounds are frequently discussed in academic circles. These efforts not only enhance efficiency but also align with global initiatives to minimize the ecological footprint of chemical manufacturing.

Another area of interest is the compound's potential role in bioconjugation and proteomics. Its reactive groups make it a candidate for labeling biomolecules, which is crucial in diagnostic imaging and targeted drug delivery systems. With the rise of personalized healthcare, tools that enable precise biomolecular interactions are in high demand. For instance, methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrrole-2-carboxylate could be used to develop fluorescent probes or affinity tags, aiding in the study of cellular pathways and disease mechanisms.

From a commercial perspective, the compound's CAS registry number (1250545-38-0) ensures traceability and quality control, which are critical for suppliers and end-users in the life sciences sector. As regulatory standards for research chemicals become stricter, having a well-documented chemical identity is essential for compliance and safety. This is particularly relevant given the increasing scrutiny of synthetic intermediates used in pharmaceutical development.

In summary, methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrrole-2-carboxylate represents a promising scaffold in organic synthesis and drug design. Its structural features and adaptability make it a valuable tool for addressing contemporary challenges in biomedical research and therapeutic innovation. As scientific inquiry continues to evolve, compounds like this will likely play a pivotal role in shaping the future of healthcare solutions.